Cas no 81090-52-0 (Benzenamine, 2,4-dibromo-N,N-diethyl-)
81090-52-0 structure
Product Name:Benzenamine, 2,4-dibromo-N,N-diethyl-
CAS No:81090-52-0
MF:C10H13Br2N
MW:307.024921178818
CID:704533
PubChem ID:13113839
Update Time:2025-04-19
Benzenamine, 2,4-dibromo-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,4-dibromo-N,N-diethyl-
- 2,4-dibromo-N,N-diethylaniline
- DTXSID10518868
- 81090-52-0
-
- Inchi: 1S/C10H13Br2N/c1-3-13(4-2)10-6-5-8(11)7-9(10)12/h5-7H,3-4H2,1-2H3
- InChI Key: GURBXBQZMZFXCD-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1N(CC)CC)Br
Computed Properties
- Exact Mass: 306.93943g/mol
- Monoisotopic Mass: 304.94147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 2,4-dibromo-N,N-diethyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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